Cas no 2228326-05-2 (1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-one
• CAS No: 2228326-05-2
• MF: C₁₁H₉F₃O₄
• MW: 262.181974172592
• CID: 5992599
• PubChem ID: 165696270
• Update Time: 2025-05-19

1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-one
• 2228326-05-2
• EN300-1989940

• Inchi： 1S/C11H9F3O4/c1-16-7-4-9-8(17-5-18-9)2-6(7)3-10(15)11(12,13)14/h2,4H,3,5H2,1H3
• InChI Key： IFUNLBBKTWOLRT-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC2=C(C=C1OC)OCO2)=O)(F)F

Computed Properties

• Exact Mass: 262.04529325g/mol
• Monoisotopic Mass: 262.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Additional information on 1,1,1-trifluoro-3-(6-methoxy-1,3-dioxaindan-5-yl)propan-2-one

Introduction to 1,1,1-Trifluoro-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Propan-2-One

1,1,1-Trifluoro-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Propan-2-One is a highly specialized organic compound with the CAS registry number 2228326-05-2. This compound belongs to the class of fluorinated ketones and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The molecule is characterized by a trifluoromethyl group attached to a ketone moiety, which is further connected to a substituted dioxaindane ring system. This combination of functional groups imparts the compound with distinct chemical and physical properties.

The synthesis of 1,1,1-Trifluoro-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Propan-2-One involves a multi-step process that typically begins with the preparation of the dioxaindane ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the dioxaindane framework with high precision. The introduction of the trifluoromethyl group is often achieved through electrophilic fluorination techniques or via nucleophilic substitution reactions, depending on the specific intermediates used.

One of the most notable applications of this compound lies in its potential as a bioactive agent. Studies have shown that 1,1,1-Trifluoro-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Propan-2-One exhibits selective binding affinity towards certain protein targets, making it a promising candidate for drug discovery programs. Recent research has focused on its ability to modulate enzyme activity and its potential role in treating conditions such as neurodegenerative diseases and inflammatory disorders.

In addition to its biological applications, this compound has also been explored for its utility in materials science. The presence of the trifluoromethyl group confers the molecule with unique electronic properties, which can be leveraged in the development of advanced materials such as low-k dielectrics for electronic devices. Recent studies have demonstrated that films incorporating this compound exhibit excellent thermal stability and low dielectric constants, making them suitable for use in high-performance electronic applications.

The environmental impact of 1,1,1-Trifluoro-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Propan-2-One has also been a topic of interest. Researchers have investigated its biodegradation pathways under various environmental conditions. Initial findings suggest that the compound undergoes slow degradation under aerobic conditions due to the stability imparted by the trifluoromethyl group. However, further studies are required to fully understand its long-term environmental fate and potential risks.

From a safety perspective, recent toxicological assessments have indicated that 1,1,1-Trifluoro-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Propan-2-One exhibits low acute toxicity when administered via oral or dermal routes. However, chronic exposure studies are still underway to evaluate its potential long-term health effects. Regulatory agencies have recommended implementing standard safety precautions during handling and storage to minimize occupational exposure risks.

In conclusion, 1,1,1-Trifluoro-3-(6-Methoxy-1,3-Dioxaindan-5-Yl)Propan-2-One is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it is anticipated that new insights will emerge regarding its potential uses and impacts on various industries.